Methyl-d3 β-D-Glucuronide Sodium Salt

Specification

• Molecular Formula: C₇H₈D₃NaO₇
• Molecular Weight: 230.15

Introduction

Chemical Identity and Fundamental Properties

Methyl-d3 β-D-Glucuronide Sodium Salt is a sodium salt derivative of methyl β-D-glucuronide where the three hydrogen atoms of the methyl group have been replaced with deuterium atoms. This substitution creates a compound with identical chemical behavior to the non-deuterated version but with a mass shift of 3 Daltons, making it invaluable for mass spectrometric applications.

Structural and Molecular Characteristics

The compound features a β-D-glucuronic acid moiety with a deuterated methyl group attached via a glycosidic bond. The carboxylic acid group exists in its sodium salt form, enhancing water solubility and stability.

Table 1: Key Molecular Properties of Methyl-d3 β-D-Glucuronide Sodium Salt

Property	Description
Molecular Formula	C7H8D3NaO7
Molecular Weight	230.15 g/mol
IUPAC Name	sodium;(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(trideuteriomethoxy)oxane-2-carboxylate
Standard InChIKey	MSQCUKVSFZTPPA-QGPDKJCDSA-M
Appearance	White to light yellow solid
CAS Number	58189-74-5

The molecular structure includes a six-membered glucuronic acid ring with hydroxyl groups at positions 2, 3, and 4, a carboxylate group at position 5, and a deuterated methoxy group (CD3-O-) at position 1.

Physical and Chemical Properties

Methyl-d3 β-D-Glucuronide Sodium Salt exhibits typical characteristics of a polar, water-soluble organic compound. Its physical properties are significantly influenced by its ionic nature and hydrogen-bonding capabilities.

Table 2: Physical and Chemical Properties

Property	Value
Solubility in Water	50 mg/mL, clear, colorless to faintly yellow solution
Solubility in Methanol	Slightly soluble
Stability	Hygroscopic
Storage Conditions	-20°C under inert atmosphere
pH Stability	Stable in neutral to slightly acidic conditions

The compound's hygroscopic nature necessitates careful handling and storage to maintain its integrity for analytical applications.

Synthesis and Preparation Methods

The synthesis of Methyl-d3 β-D-Glucuronide Sodium Salt typically involves the deuteration of the methyl group of β-D-glucuronic acid methyl ester followed by controlled hydrolysis to form the sodium salt.

Laboratory Synthesis

The preparation generally follows a multi-step process:

• Protection of hydroxyl groups on glucuronic acid

• Methylation using deuterated reagents (typically CD3I or CD3OD)

• Selective deprotection

• Formation of the sodium salt through reaction with sodium hydroxide

This process requires careful control of reaction conditions to ensure high isotopic purity and stereochemical integrity.

Quality Control Parameters

For analytical applications, the isotopic purity of Methyl-d3 β-D-Glucuronide Sodium Salt is critical. High-performance liquid chromatography (HPLC) is commonly used to assess purity, with standards typically exceeding 95% purity.

Analytical Applications

Methyl-d3 β-D-Glucuronide Sodium Salt serves crucial functions in analytical chemistry, particularly in mass spectrometry applications where isotope labeling provides significant advantages.

Mass Spectrometry Applications

The principal application of this compound is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) analyses. The deuterium labeling creates a 3 Da mass shift that allows clear discrimination between the labeled standard and the analyte of interest while maintaining nearly identical chemical behavior.

Isotopic Stability and Analytical Advantages

The deuterium substitution at the methyl group (CD₃) introduces isotopic stability that reduces metabolic degradation in tracer studies. This makes the compound particularly valuable for quantitative analysis in complex biological matrices.

Table 3: Analytical Applications and Advantages

Application	Advantage
Internal standard for LC-MS	3 Da mass shift allows clear discrimination from non-deuterated analogs
Metabolic studies	Reduced metabolism due to deuterium kinetic isotope effect
Pharmacokinetic analyses	Co-elutes closely with non-deuterated version
Quantitative analysis	Compensates for matrix effects and ion suppression

The strategic placement of deuterium at non-exchangeable positions prevents hydrogen-deuterium exchange during analysis, ensuring analytical reliability.

Applications in Biological Research

Methyl-d3 β-D-Glucuronide Sodium Salt has significant applications in biological and pharmaceutical research, particularly in studies of glucuronidation and drug metabolism.

Enzyme Studies

The compound serves as a substrate for β-D-glucuronidase enzymes, particularly from microorganisms such as Escherichia coli. The reaction involves cleavage of the β-glycosidic bond, yielding deuterated methanol and D-glucuronic acid.

Kinetic Isotope Effects

The C-D bonds in the deuterated methyl group have higher strength compared to C-H bonds, which can marginally slow enzymatic cleavage. This kinetic isotope effect (KIE) provides valuable information about reaction mechanisms and enzyme function.

Comparative Analysis with Related Compounds

Methyl-d3 β-D-Glucuronide Sodium Salt belongs to a family of glucuronide compounds that play important roles in analytical chemistry and biomedical research.

Comparison with Non-Deuterated Analogs

The non-deuterated version (Methyl β-D-Glucuronide Sodium Salt) has identical chemical properties but differs in mass by 3 Da. Both compounds are used in similar applications, but the deuterated version offers advantages for mass spectrometric analysis.

Comparison with Other Deuterated Standards

Other deuterated glucuronide compounds, such as 3'-Azido-3'-deoxythymidine-methyl-d3 β-D-glucuronide Sodium Salt, share similar principles of isotopic labeling but are designed for specific analytical targets.

Table 4: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	Application
Methyl-d3 β-D-Glucuronide Sodium Salt	C7H8D3NaO7	230.15 g/mol	General glucuronide analysis
Methyl β-D-Glucuronide Sodium Salt (non-deuterated)	C7H11NaO7	227.15 g/mol	General analytical applications
3'-Azido-3'-deoxythymidine-methyl-d3 β-D-glucuronide Sodium Salt	C16H17D3N5NaO10	468.37 g/mol	AZT metabolite analysis
Diosmetin 7-O-β-D-Glucuronide-d3 Sodium Salt	C22H19D3NaO12	Variable	Flavonoid metabolite analysis

The selection of the appropriate deuterated standard depends on the specific analytical requirements and the nature of the target analyte.